Cas no 1314740-37-8 (2-methyl-2-(2,3,6-trifluorophenyl)propanenitrile)

• Product Name: 2-methyl-2-(2,3,6-trifluorophenyl)propanenitrile
• CAS No: 1314740-37-8
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• CID: 5959223
• PubChem ID: 83412635
• Update Time: 2025-05-28

2-methyl-2-(2,3,6-trifluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2,3,6-trifluorophenyl)propanenitrile
• 1314740-37-8
• EN300-1869112

• Inchi： 1S/C10H8F3N/c1-10(2,5-14)8-6(11)3-4-7(12)9(8)13/h3-4H,1-2H3
• InChI Key： OUVCPRWFRADVQD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C#N)(C)C)F)F

Computed Properties

• Exact Mass: 199.06088375g/mol
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methyl-2-(2,3,6-trifluorophenyl)propanenitrile

Recent Advances in the Study of 2-methyl-2-(2,3,6-trifluorophenyl)propanenitrile (CAS: 1314740-37-8)

The compound 2-methyl-2-(2,3,6-trifluorophenyl)propanenitrile (CAS: 1314740-37-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluorophenyl and nitrile functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, providing valuable insights for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes for 2-methyl-2-(2,3,6-trifluorophenyl)propanenitrile, highlighting its efficient production via palladium-catalyzed cross-coupling reactions. The study emphasized the compound's stability and scalability, making it a viable candidate for industrial applications. Additionally, the research identified novel derivatives of this compound that exhibit enhanced bioactivity, particularly in targeting specific enzyme pathways relevant to inflammatory diseases.

In the context of agrochemical research, a recent report in Pest Management Science demonstrated the efficacy of 2-methyl-2-(2,3,6-trifluorophenyl)propanenitrile as a precursor for developing next-generation pesticides. The compound's unique fluorinated structure contributes to its high binding affinity for pest-specific proteins, offering a sustainable alternative to conventional pesticides. Field trials have shown reduced environmental persistence compared to older compounds, aligning with global trends toward greener agrochemical solutions.

Further investigations into the pharmacological properties of 2-methyl-2-(2,3,6-trifluorophenyl)propanenitrile have revealed its potential as a modulator of G-protein-coupled receptors (GPCRs). A 2024 study in Nature Chemical Biology utilized high-throughput screening to identify its interaction with GPCRs involved in metabolic disorders. The findings suggest that this compound could serve as a scaffold for designing novel therapeutics for diabetes and obesity, with preliminary in vivo studies showing promising results in animal models.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 2-methyl-2-(2,3,6-trifluorophenyl)propanenitrile. Current research efforts are directed toward understanding its metabolic pathways and potential off-target effects. Collaborative initiatives between academia and industry are underway to address these issues, with the goal of accelerating its transition from bench to bedside.

In conclusion, 2-methyl-2-(2,3,6-trifluorophenyl)propanenitrile (CAS: 1314740-37-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemical development, and metabolic disease therapeutics, supported by robust scientific evidence. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative solutions in healthcare and agriculture.